Cas no 2227107-91-5 (tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride)

• Product Name: tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride
• CAS No: 2227107-91-5
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• MDL: MFCD31617996
• CID: 4734417
• PubChem ID: 134129816
• Update Time: 2025-07-02

tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hcl
• tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride
• 7-Boc-3,7-diazabicyclo[4.2.0]octane hydrochloride
• Tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate;hydrochloride

• MDL： MFCD31617996
• Inchi： 1S/C11H20N2O2.ClH/c1-11(2,3)15-10(14)13-7-8-6-12-5-4-9(8)13;/h8-9,12H,4-7H2,1-3H3;1H
• InChI Key： ZVXHPGOCQWYXAX-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2CNCCC12)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride

Comprehensive Overview of tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride (CAS No. 2227107-91-5)

The compound tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride (CAS No. 2227107-91-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This bicyclic structure, featuring a diazabicyclo[4.2.0]octane core, is a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. Its unique scaffold combines a tert-butyl carboxylate group with a hydrochloride salt, enhancing its stability and solubility for laboratory applications.

In recent years, the demand for tert-butyl-protected amines and bicyclic heterocycles has surged due to their versatility in drug discovery. Researchers frequently search for terms like "diazabicyclo[4.2.0]octane derivatives" or "CAS 2227107-91-5 applications" to explore its potential in medicinal chemistry. The compound's rigid framework makes it an attractive building block for designing enzyme inhibitors and receptor modulators, aligning with the growing interest in targeted drug delivery and small-molecule therapeutics.

The synthesis of tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride involves multi-step organic reactions, often starting from readily available precursors like piperazine derivatives. Its hydrochloride salt form ensures improved handling and storage, addressing common challenges in peptide coupling and N-protection strategies. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for verifying its structural integrity, a topic frequently queried in academic forums.

From an industrial perspective, scalability and cost-efficiency are paramount. Innovations in green chemistry and catalytic processes have been applied to optimize the production of this compound, reducing waste and energy consumption. These advancements resonate with the broader scientific community's focus on sustainable synthesis, a trending topic in ACS (American Chemical Society) publications and patent filings.

Beyond its synthetic utility, CAS 2227107-91-5 is often discussed in the context of structure-activity relationship (SAR) studies. Its bicyclic system mimics natural alkaloids, making it a candidate for probing biological pathways. Queries like "tert-butyl carboxylate in drug design" or "diazabicyclo[4.2.0]octane pharmacokinetics" reflect its relevance in preclinical research. Notably, its hydrogen-bonding capacity and steric effects are leveraged to fine-tune molecular interactions.

Regulatory compliance and safety are also critical considerations. While the compound is not classified as hazardous, proper laboratory handling protocols must be followed, as emphasized in OSHA guidelines and GHS labeling. Researchers often seek data on its material safety data sheet (MSDS), underscoring the importance of transparency in chemical commerce.

In summary, tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate hydrochloride exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from high-throughput screening to lead compound optimization, cementing its role in advancing precision medicine. As the scientific community continues to explore its potential, this compound remains a focal point for both academic and industrial research.